N-(2,1,3-benzothiadiazol-4-yl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C13H12N4O2S2
• Molecular Weight: 320.4 g/mol
• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H12N4O2S2/c1-7-8(2)19-13(14-7)20-6-11(18)15-9-4-3-5-10-12(9)17-21-16-10/h3-5H,6H2,1-2H3,(H,15,18)
• InChI Key: KUXXLZILBGVVLH-UHFFFAOYSA-N
• SMILES: CC1=C(OC(=N1)SCC(=O)NC2=CC=CC3=NSN=C32)C

Description

N-(2,1,3-benzothiadiazol-4-yl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide, also known as BTA-EG4, is a chemical compound that has been widely used in scientific research. It is a small molecule inhibitor that is used to target specific proteins in biochemical pathways. BTA-EG4 has been found to have a wide range of applications in various fields, including cancer research, immunology, and neuroscience.

Mechanism Of Action

N-(2,1,3-benzothiadiazol-4-yl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide works by binding to the active site of specific proteins, thereby inhibiting their activity. It has been found to be particularly effective in inhibiting the activity of protein kinases, which are enzymes that play a critical role in many cellular processes.
Biochemical and Physiological Effects:
N-(2,1,3-benzothiadiazol-4-yl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, suppress the immune response, and modulate neuronal activity. N-(2,1,3-benzothiadiazol-4-yl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has also been found to have anti-inflammatory and analgesic effects.

Advantages And Limitations For Lab Experiments

One of the main advantages of using N-(2,1,3-benzothiadiazol-4-yl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide in lab experiments is its specificity. It can be used to target specific proteins in biochemical pathways, allowing researchers to study the effects of inhibiting these proteins on cellular processes. However, one of the limitations of using N-(2,1,3-benzothiadiazol-4-yl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide is its potential toxicity. It is important for researchers to carefully monitor the dosage and concentration of N-(2,1,3-benzothiadiazol-4-yl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide used in experiments to avoid any adverse effects.

Future Directions

There are several future directions for the use of N-(2,1,3-benzothiadiazol-4-yl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide in scientific research. One potential application is in the development of new cancer therapies. N-(2,1,3-benzothiadiazol-4-yl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has been shown to be effective in inhibiting the growth of cancer cells, and further research could lead to the development of new drugs that target specific proteins in cancer cells.
Another potential application is in the study of neuronal signaling pathways. N-(2,1,3-benzothiadiazol-4-yl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has been found to modulate neuronal activity, and further research could lead to a better understanding of the mechanisms underlying neurological disorders.
In conclusion, N-(2,1,3-benzothiadiazol-4-yl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide is a small molecule inhibitor that has been widely used in scientific research. It has a wide range of applications in various fields, including cancer research, immunology, and neuroscience. Its specificity and effectiveness make it a valuable tool for studying specific proteins in biochemical pathways. However, its potential toxicity highlights the importance of careful monitoring in lab experiments. There are several future directions for the use of N-(2,1,3-benzothiadiazol-4-yl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide in scientific research, including the development of new cancer therapies and the study of neuronal signaling pathways.

Synthesis Methods

The synthesis of N-(2,1,3-benzothiadiazol-4-yl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide involves the reaction of 2-mercaptobenzothiazole with ethyl chloroacetate to form N-(2-benzothiazolyl)ethyl chloroacetamide. This compound is then reacted with 2,4-dimethyl-1,3-oxazole to form N-(2,1,3-benzothiadiazol-4-yl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide. The synthesis of N-(2,1,3-benzothiadiazol-4-yl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide is a relatively simple and efficient process that can be easily scaled up for industrial production.

Scientific Research Applications

N-(2,1,3-benzothiadiazol-4-yl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has been extensively used in scientific research as a small molecule inhibitor to target specific proteins in biochemical pathways. It has been found to have a wide range of applications in various fields, including cancer research, immunology, and neuroscience.